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Compound of Interest

Compound Name: ARRY-371797

Cat. No.: B605591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of the

investigational compound ARRY-371797. In the absence of a specific Safety Data Sheet (SDS)

with explicit disposal instructions, this guide outlines general best practices for the safe

handling and disposal of investigational drugs in a laboratory setting. All procedures should be

conducted in accordance with institutional, local, and federal regulations.

Immediate Safety and Disposal Plan
The disposal of investigational compounds like ARRY-371797, a selective p38 mitogen-

activated protein kinase (MAPK) inhibitor, requires careful consideration due to its potential

biological activity and unknown hazards.[1] The fundamental principle is to treat all

investigational drugs as hazardous waste.

Step-by-Step Disposal Protocol for Investigational
Compounds
Researchers must adhere to a structured disposal process to ensure safety and regulatory

compliance. The following steps provide a general framework that should be adapted to

specific institutional protocols.

Consult Institutional Environmental Health & Safety (EHS): Before initiating any disposal

procedures, contact your institution's EHS office. They will provide specific guidance based
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on local and national regulations, such as the Resource Conservation and Recovery Act

(RCRA) in the United States.[2][3]

Segregation of Waste:

Do not mix investigational drug waste with regular trash or other chemical waste streams

unless explicitly instructed to do so by your EHS office.

Separate solid waste (e.g., contaminated gloves, bench paper, vials) from liquid waste

(e.g., unused solutions).

Containerization:

Use designated, compatible hazardous waste containers.[4] For solid waste, this is

typically a labeled, sealable drum or bag. For liquid waste, use a compatible, leak-proof

container.

Original containers (vials, ampules) with unused or residual product should be placed

directly into the hazardous waste container without being emptied.[4][5]

Labeling:

Clearly label all waste containers as "Hazardous Waste."

The label must include the full chemical name ("ARRY-371797"), the quantity, and the

date of accumulation. Avoid using abbreviations.[4]

Storage:

Store hazardous waste in a designated Satellite Accumulation Area (SAA).[4]

The SAA should be a secure, well-ventilated area, away from general laboratory traffic.

Ensure secondary containment is used for liquid waste to prevent spills.

Waste Pickup and Disposal:
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Arrange for waste pickup through your institution's EHS-approved hazardous waste

vendor.

These vendors are responsible for the ultimate disposal of the waste, which is typically

done via incineration at a permitted facility.[3][5]

General Chemical Handling and Safety
The following table summarizes key safety measures for handling ARRY-371797 and other

potent small molecules in a laboratory setting.

Safety Measure Protocol

Personal Protective Equipment (PPE)

Always wear a lab coat, safety goggles, and

appropriate chemical-resistant gloves.[6] For

potent compounds, consider double-gloving.

Ventilation

Handle the compound in a certified chemical

fume hood to avoid inhalation of powders or

aerosols.

Spill Management

In case of a spill, follow your institution's spill

response protocol. This typically involves

isolating the area, using appropriate absorbent

materials, and decontaminating the surface.

Report all spills to your EHS office.

Housekeeping

Maintain a clean and organized workspace.[7]

Properly label all containers and store them in

designated areas.

Hand Hygiene
Wash hands thoroughly after handling any

chemical, even if gloves were worn.[7]

Decision Workflow for Investigational Compound
Disposal
The following diagram illustrates the logical steps to follow when disposing of an investigational

compound like ARRY-371797.
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Investigational Compound Disposal Workflow
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Caption: Decision workflow for the proper disposal of investigational compounds.
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Disclaimer: This document provides general guidance and is not a substitute for a formal

Safety Data Sheet or the specific directives of your institution's Environmental Health and

Safety department. Always prioritize institutional and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

